Cas no 125055-77-8 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1))

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1) structure
125055-77-8 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1)
CAS No:125055-77-8
MF:C13H16ClN3O2
MW:281.738041877747
CID:177016
PubChem ID:3079299
Update Time:2025-04-19

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1)
    • 6-methyl-4-oxo-N-propylpyrido[1,2-a]pyrimidine-3-carboxamide,hydrochloride
    • DTXSID70154584
    • 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-4-oxo-N-propyl-, monohydrochloride
    • SCHEMBL9130570
    • 125055-77-8
    • 6-Methyl-4-oxo-N-propyl-4H-pyrido(1,2-a)pyrimidine-3-carboxamide monohydrochloride
    • Inchi: 1S/C13H15N3O2.ClH/c1-3-7-14-12(17)10-8-15-11-6-4-5-9(2)16(11)13(10)18;/h4-6,8H,3,7H2,1-2H3,(H,14,17);1H
    • InChI Key: APUUGBZGNWRQHK-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(=CN=C2C=CC=C(C)N21)C(NCCC)=O

Computed Properties

  • Exact Mass: 281.09328
  • Monoisotopic Mass: 281.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.77

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-4-oxo-N-propyl-, hydrochloride (1:1) Related Literature

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